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Compound of Interest

Compound Name: LDN-193189 dihydrochloride

Cat. No.: B560336 Get Quote

Technical Support Center: LDN-193189
Dihydrochloride
Welcome to the technical support center for LDN-193189 dihydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals in overcoming

common challenges related to the solubility and stability of this compound. Below you will find

troubleshooting guides and frequently asked questions to ensure the successful application of

LDN-193189 dihydrochloride in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is LDN-193189 dihydrochloride and what is its primary mechanism of action?

LDN-193189 is a potent and selective small molecule inhibitor of the Bone Morphogenetic

Protein (BMP) signaling pathway.[1] The dihydrochloride salt form enhances its solubility. It

primarily functions by inhibiting the BMP type I receptors ALK2 (Activin A receptor type I) and

ALK3 (BMP receptor type IA), with IC50 values of 5 nM and 30 nM, respectively.[2][3] This

inhibition prevents the phosphorylation of downstream signaling molecules Smad1, Smad5,

and Smad8, effectively blocking the BMP signaling cascade.[2][3][4] LDN-193189 exhibits over

200-fold selectivity for BMP signaling compared to the TGF-β signaling pathway.

Q2: What is the difference between LDN-193189 and LDN-193189 dihydrochloride?
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The primary difference lies in their solubility. The free base form of LDN-193189 has poor

solubility in aqueous solutions and even in DMSO.[5][6] The dihydrochloride salt is significantly

more soluble in water and other aqueous buffers, making it the recommended choice for most

in vitro and cell-based assays.[5]

Q3: How should I store LDN-193189 dihydrochloride powder and stock solutions?

Proper storage is critical to maintain the stability and activity of the compound.

Powder: The solid form should be stored at -20°C, protected from light.[2][7] For long-term

storage, using a desiccant is also recommended.[8] Under these conditions, the powder is

stable for at least four years.[9]

Stock Solutions: After reconstitution, aliquots of the stock solution should be stored at -20°C

or -80°C.[2][5] It is crucial to avoid repeated freeze-thaw cycles.[2][7][8]

Troubleshooting Guide
This guide addresses common issues encountered during the handling and use of LDN-
193189 dihydrochloride.

Issue 1: Difficulty Dissolving the Compound
If you observe that the LDN-193189 dihydrochloride powder is not fully dissolving, consider

the following steps:

Solvent Choice: While the dihydrochloride form is water-soluble, DMSO is also a common

solvent for preparing high-concentration stock solutions.[8] Ensure you are using a high-

quality, anhydrous (fresh) DMSO, as moisture-absorbing DMSO can reduce solubility.[5]

Warming: Gently warm the solution to 37°C for 3-5 minutes.[2][3] This can significantly

improve solubilization.

Mechanical Agitation: Vortexing or sonication can also aid in dissolving the compound.[7]

Inert Gas: When preparing stock solutions in organic solvents, it is good practice to purge

the solvent with an inert gas.[9]
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Issue 2: Precipitation in Cell Culture Media
Precipitation upon dilution of the DMSO stock solution into aqueous cell culture media is a

common problem.[10]

Pre-warm the Media: To prevent precipitation, always pre-warm the cell culture media to

37°C before adding the reconstituted compound.[2][3]

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low, typically not exceeding 0.1% to 0.5%, to avoid cellular toxicity and solubility

issues.[2][7]

Filtration: After adding the compound to your media, mix thoroughly and filter the

supplemented media through a 0.2 µM low-protein binding filter.[2][3]

Issue 3: Inconsistent Experimental Results
Inconsistent results may be linked to the stability of the compound in solution.

Freshly Prepared Solutions: It is highly recommended to prepare stock solutions fresh before

use.[7][8]

Aqueous Solution Storage: Aqueous solutions of LDN-193189 dihydrochloride are not

recommended for storage for more than one day.[9]

Avoid Freeze-Thaw Cycles: Aliquot stock solutions into working volumes to avoid repeated

freezing and thawing, which can degrade the compound.[2][7][8]

Quantitative Data Summary
The following tables provide a summary of the solubility and stability data for LDN-193189
dihydrochloride.

Table 1: Solubility of LDN-193189 Dihydrochloride
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Solvent Solubility Source

Water ≤ 50 mM [8]

DMSO ≤ 20 mM [8]

Dimethyl formamide ~1 mg/ml [9]

Table 2: Stability of LDN-193189 Dihydrochloride

Form Storage Condition Stability Period Source

Powder
-20°C, protected from

light
≥ 4 years [9]

Stock Solution in

DMSO
-20°C 1 month [5][11]

Stock Solution in

DMSO
-80°C 1 year [5]

Aqueous Solution Room Temperature
Not recommended for

> 1 day
[9]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Preparation: Allow the vial of LDN-193189 dihydrochloride powder to equilibrate to room

temperature before opening.

Reconstitution: To prepare a 10 mM stock solution from 10 mg of the compound (MW: 479.4

g/mol ), add 2.09 mL of high-quality, anhydrous DMSO to the vial.[8]

Dissolution: If the compound does not dissolve completely, gently warm the vial at 37°C for

3-5 minutes and vortex or sonicate until the solution is clear.[2][3]

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.[2][8]
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Protocol for Use in Cell Culture
Thawing: Thaw an aliquot of the LDN-193189 dihydrochloride stock solution at 37°C as

needed.[2]

Media Preparation: Pre-warm the desired volume of cell culture media to 37°C.[2][3]

Dilution: Add the required volume of the stock solution to the pre-warmed media to achieve

the final desired concentration. Ensure the final DMSO concentration remains below 0.5%.[2]

Mixing and Filtration: Mix the supplemented media well and filter it through a 0.2 µM low-

protein binding sterile filter before adding it to your cells.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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